Cas no 923283-74-3 (1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester)

• Product Name: 1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
• CAS No: 923283-74-3
• MF: C₉H₁₁N₃O₆
• MW: 257.200142145157
• CID: 737842
• PubChem ID: 68365041
• Update Time: 2025-04-19

1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 3-(methoxycarbonyl)-4-nitro-, ethyl ester
• methyl 1-(2-ethoxy-2-oxoethyl)-4-nitropyrazole-3-carboxylate
• DTXSID20738252
• SCHEMBL12725208
• 923283-74-3
• Methyl 1-(2-ethoxy-2-oxoethyl)-4-nitro-1H-pyrazole-3-carboxylate

• Inchi： 1S/C9H11N3O6/c1-3-18-7(13)5-11-4-6(12(15)16)8(10-11)9(14)17-2/h4H,3,5H2,1-2H3
• InChI Key： FNIFVKIHNXZNTH-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=C(C(C(=O)OC)=N1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 257.06478508g/mol
• Monoisotopic Mass: 257.06478508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 116Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives